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Compound of Interest

Butyl(2-phenylethyl)lamine
Compound Name:

hydrochloride
CAS No.: 71594-24-6
Cat. No.: B3151575

Get Quote

\ J

The following technical guide details the proper disposal procedures for Butyl(2-
phenylethyl)amine hydrochloride (N-butyl-2-phenylethylamine HCI). This document is
designed for researchers and laboratory safety officers, prioritizing operational safety,
regulatory compliance (RCRA/EPA), and environmental stewardship.

Executive Summary: Immediate Action Card
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Parameter Directive

) ) High-Temperature Incineration (via licensed
Primary Disposal Method
hazardous waste contractor).[1]

STRICTLY PROHIBITED. Do not flush into

Drain Disposal )
sanitary sewer systems.[1]

Keep separate from oxidizers (e.g., nitrates,

Segregation

perchlorates) and strong bases.[1]

Isolate area.[1][2] Wear nitrile gloves and
Spill Response N95/P100 respirator.[1] Absorb liquids; sweep

solids gently.[1]

Not P- or U-listed.[1] Classify as Hazardous
RCRA Status

Waste (Characteristic: Toxic/lrritant).[1]

Chemical Characterization & Hazard Profile

Accurate identification is the first step in safe disposal.[1] This compound is a secondary amine
salt, structurally related to phenethylamines.[1]

e Chemical Name: N-butyl-2-phenylethylamine hydrochloride[1]
o Synonyms: N-butylphenethylamine HCI; N-butyl-benzeneethanamine hydrochloride.[1][3]

e CAS Number (Free Base): 23068-45-3 (Note: The HCI salt is the protonated form of this
registry number).[1]

e Molecular Formula:

[1]

e Physical State: White to off-white crystalline solid.[1][4]

e Solubility: Soluble in water, ethanol, and DMSO.[1]

Hazard Assessment (GHS Classification)
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Based on the structural class of secondary amine salts:

e Health Hazards:
o Skin/Eye Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[1]
o Acute Toxicity: Harmful if swallowed (H302).[1]

o Reactivity: Stable, but incompatible with strong oxidizing agents.[1] Reacts with strong bases
to liberate the free amine (volatile, fishy odor).[1]

Proper Disposal Procedures

The following protocol ensures compliance with federal (EPA) and local regulations. The
objective is to prevent environmental release and ensure complete thermal destruction.[1]

Protocol A: Solid Waste (Pure Substance or Spill Debris)
[1]

e Segregation: Do not mix with incompatible waste streams (e.g., nitric acid waste, oxidizers).

[1]
o Packaging:
o Place the solid material in a wide-mouth high-density polyethylene (HDPE) or glass jar.

o If the original container is damaged, double-bag in 6-mil polyethylene bags before placing
in the waste drum.[1]

e Labeling:
o Affix a hazardous waste tag.[1][5]
o Chemical Name: "N-butyl-2-phenylethylamine hydrochloride".[1]

o Hazard Checkbox: Toxic, Irritant.[1]
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e Handover: Transfer to the facility's Central Accumulation Area (CAA) for pickup by a licensed
incineration facility.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)[1]

o Solvent Compatibility Check: Ensure the solvent (e.g., DCM, Methanol) is compatible with
the amine salt.[1]

e pH Adjustment (Optional but Recommended):

o Caution: Adding base (NaOH) will liberate the free amine, N-butyl-2-phenylethylamine,
which is an oil and may increase volatility/odor.[1]

o Recommendation: Maintain as the acidic hydrochloride salt in solution to reduce volatility.

[1]
» Containerization:
o Use a solvent-safe waste container (Safety Can or HDPE carboy).[1]
o Leave 10% headspace for expansion.[1]

e Disposal Stream: Label as "Organic Solvents with Amine Salts" for fuel blending or
incineration.

Protocol C: Empty Containers

» Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., ethanol or
water).[1]

» Rinsate Disposal: Collect all rinsate and manage it as Hazardous Liquid Waste (see Protocol
B).

» Defacing: Cross out the original label and mark as "Empty" or "Triple Rinsed."[1]

¢ Recycling/Trash: Once triple-rinsed and dried, the container may be disposed of as regular
glass trash (verify with local EHS policy).[1]
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Spill Management & Emergency Response

In the event of an accidental release, follow this self-validating workflow:

o PPE Donning: Nitrile gloves (double gloved), lab coat, safety goggles.[1] Use a dust mask
(N95) for solids to prevent inhalation.[1]

e Containment:

o Solid Spill: Cover with wet paper towels to prevent dust generation, then scoop into a
waste bag.[1]

o Liquid Spill: Surround with absorbent booms or vermiculite.[1]
» Decontamination: Scrub the area with a dilute surfactant (soap) and water.[1]
o Verification: Check pH of the surface; ensure it is neutral (pH 6-8).[1]

Operational Decision Workflow

The following diagram illustrates the logical decision-making process for disposing of Butyl(2-
phenylethyl)amine HCI.
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Waste Generation:
Butyl(2-phenylethyl)amine HCI

Determine Physical State

Is Solid  |Is Liquid Is Residue
Solid Waste Liquid Waste o
(Powder/Crystals) (Solution) Empty Container
Check Solvent Compatibility Triple Rinse with Ethanol/Water
(Keep Acidic/Salt Form) Collect Rinsate as Hazardous

Package in HDPE/Glass Jar

Label: 'Toxic Solid' Rinsate

Combine with Organic Waste Deface Label &
Label: ‘Flammable/Toxic' Dispose as Glass Trash

FINAL DISPOSAL:

High-Temp Incineration

Click to download full resolution via product page
Caption: Operational logic flow for the segregation and packaging of amine salt waste streams.

Regulatory Context (RCRA)

« Waste Classification: Under the Resource Conservation and Recovery Act (RCRA), this
material is not specifically listed (P or U list).[1] However, it must be characterized based on
its properties.[1]
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o Characteristic Waste: If dissolved in flammable solvents, it carries the D001 (Ignitable) code.
[1] Due to toxicity, it should be managed as D000 (Non-specific hazardous waste) if no other
codes apply, ensuring it does not enter municipal landfills.[1]

o Scientific Rationale: Amine salts are nitrogenous precursors.[1] Improper disposal in water
systems can lead to eutrophication or toxicity to aquatic life (LC50 values for alkylamines are
often <100 mg/L).[1] Incineration ensures the nitrogen is converted to

or captured oxides.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3151575/docs#butyl-2-phenylethyl-amine-
hydrochloride-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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